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Compound of Interest |

Compound Name: 4-Butyl-2-methylphenol
CAS No.: 17269-95-3
Cat. No.: B3379753

From Natural Bioactive to CYP4A Modulator Precursor

Executive Summary & Chemical Identity

4-Butyl-2-methylphenol (CAS: 17269-95-3) is a specific alkyl-substituted phenol often
overshadowed by its industrial isomer, 4-tert-butyl-2-methylphenol (an antioxidant
intermediate). However, the n-butyl variant holds distinct significance in natural product
chemistry (isolated from Rosmarinus officinalis) and medicinal chemistry as a structural
scaffold for cytochrome P450 inhibitors.

This guide delineates its dual role: as a bioactive agent capable of inducing apoptosis and
modulating angiogenesis, and as a critical synthetic precursor for HET0016, a highly selective
inhibitor of CYP4A enzymes involved in tumor neovascularization.

Chemical Profile

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3379753?utm_src=pdf-interest
https://www.benchchem.com/product/b3379753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Specification
IUPAC Name 4-butyl-2-methylphenol
Common Synonyms 4-n-butyl-o-cresol; p-butyl-o-cresol

17269-95-3 (Do not confuse with tert-butyl

CAS Number
analog 98-27-1)
Molecular Formula C11H160
Molecular Weight 164.24 g/mol
Physical State Colorless to pale yellow liquid/low-melting solid
N Soluble in ethanol, DMSO, chloroform; insoluble
Solubility

in water

Biological Mechanisms & Research Applications
The Angiogenesis Paradox: Agonist vs. Antagonist
Precursor

Research indicates a compelling "activity inversion" between the parent phenol and its
formamidine derivatives.

o Parent Phenol (Agonist Profile): 4-Butyl-2-methylphenol, as a constituent of rosemary oil,
has been observed to stimulate angiogenesis in specific in vitro models and acts as an
analog of platelet-derived growth factor (PDGF).[1] It promotes vessel density and cell
proliferation in endothelial assays.

e Formamidine Derivative (HET0016 - Antagonist Profile): When chemically modified to N-
hydroxy-N'-(4-butyl-2-methylphenyl)formamidine (HET0016), the structure becomes a potent
inhibitor of CYP4A. This inhibition blocks the synthesis of 20-HETE (20-
hydroxyeicosatetraenoic acid), effectively suppressing angiogenesis and tumor growth.[2]

Research Application: This molecule is an ideal probe for studying the structure-activity
relationship (SAR) of angiogenic switches. Researchers can use the phenol as a control or
competitive substrate against HET0016 to map the binding pockets of CYP4A enzymes.
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Apoptosis Induction

Independent of the CYP4A pathway, the phenol itself exhibits cytotoxicity against specific
cancer cell lines. Mechanism of action studies suggest it triggers the intrinsic apoptotic
pathway:

o Mitochondrial Destabilization: Disruption of the mitochondrial membrane potential (
).
o Caspase Activation: Cleavage of pro-caspase-3 and -9.

e Growth Factor Inhibition: Downregulation of bFGF (basic Fibroblast Growth Factor) and EGF
(Epidermal Growth Factor) synthesis.

Visualization: The CYP4A/20-HETE Signaling Axis

The following diagram illustrates the critical intervention point where the 4-butyl-2-
methylphenol derivative (HET0016) blocks the pro-angiogenic signaling cascade.
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Caption: Mechanism of HET0016 (derived from 4-butyl-2-methylphenol) inhibiting the
CYP4A-mediated conversion of Arachidonic Acid to 20-HETE, thereby blocking tumor
angiogenesis.[2][3][4][5][6]

Experimental Protocols
Synthesis of 4-Butyl-2-methylphenol

Objective: To synthesize high-purity 4-butyl-2-methylphenol from o-cresol via Friedel-Crafts
alkylation for use as a research standard.

Reagents:

e 0-Cresol (2-methylphenol)

e n-Butyl chloride (1-chlorobutane) or n-Butanol
e Catalyst: Aluminum Chloride (

) or Zinc Chloride (

)

e Solvent: Nitrobenzene or neat (solvent-free)
Protocol:

e Setup: Equip a 3-neck round-bottom flask with a reflux condenser, dropping funnel, and
thermometer. Purge with nitrogen.

e Mixing: Add 1.0 equivalent of o-cresol and 0.1 equivalent of anhydrous

. Heat gently to 60°C to dissolve the catalyst.

o Alkylation: Dropwise add 1.1 equivalents of n-butyl chloride over 45 minutes. Maintain
temperature between 80-90°C. Evolution of HCI gas will occur (trap with NaOH scrubber).
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» Reaction: Stir at 90°C for 4 hours. Monitor by TLC (Hexane:Ethyl Acetate 8:2) for
disappearance of o-cresol.

e Quenching: Cool to room temperature and pour mixture into ice-cold dilute HCI to
decompose the aluminum complex.

o Extraction: Extract the organic layer with diethyl ether (

mL). Wash combined organics with brine and dry over

 Purification: Concentrate under vacuum. The crude product contains isomers (para- and
ortho-substituted). Purify via fractional distillation under reduced pressure (approx. 120-
125°C at 10 mmHg) or silica gel column chromatography to isolate the para-butyl isomer (4-
butyl-2-methylphenol).

Cell Viability & Apoptosis Assay (MTT)

Objective: To quantify the cytotoxic effect of 4-butyl-2-methylphenol on cancer cell lines (e.g.,
HUVEC or tumor lines).

Protocol:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Prepare stock solution of 4-butyl-2-methylphenol in DMSO. Dilute in media to
final concentrations (e.g., 1, 10, 50, 100

). Ensure final DMSO

Incubation: Treat cells for 48h at 37°C / 5%

Labeling: Add 20
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of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4h.
» Solubilization: Remove media carefully. Add 150

DMSO to dissolve formazan crystals.

e Measurement: Read absorbance at 570 nm. Calculate
using non-linear regression.

References

e Chemical Identity & Properties

o National Center for Biotechnology Information (2025). PubChem Compound Summary for
CID 10964856, 4-Butyl-2-methylphenol. Retrieved from [Link]

e Angiogenesis & HET0016 Inhibition

o Guo, M., et al. (2006).[6][7] "9L Gliosarcoma Cell Proliferation and Tumor Growth in Rats
Are Suppressed by N-Hydroxy-N'-(4-butyl-2-methylphenyl)formamidine (HET0016), a
Selective Inhibitor of CYP4A."[8][5] Journal of Pharmacology and Experimental
Therapeutics. Retrieved from [Link][9]

» Bioactivity of Rosemary Isolates

» Synthesis of Alkylphenols

o Read, R. R., & Wood, J. (1955). "Alkylation of Phenols." Organic Syntheses, Coll. Vol. 3.
(General reference for Friedel-Crafts alkylation of cresols). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://cymitquimica.com/es/cas/17269-95-3/
https://www.mdpi.com/1422-0067/18/12/2661
https://pmc.ncbi.nlm.nih.gov/articles/PMC1602331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1602331/
https://journals.physiology.org/doi/full/10.1152/ajpheart.00406.2002
https://pubmed.ncbi.nlm.nih.gov/16352703/
https://pubmed.ncbi.nlm.nih.gov/16352703/
https://pubmed.ncbi.nlm.nih.gov/16352703/
https://www.dovepress.com/combination-of-vatalanib-and-a-20-hete-synthesis-inhibitor-results-in--peer-reviewed-fulltext-article-OTT
https://pmc.ncbi.nlm.nih.gov/articles/PMC3439529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3439529/
https://ar.iiarjournals.org/content/29/10/3819
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245146/
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/product/b3379753#potential-research-applications-of-4-butyl-2-methylphenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3379753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

